Thermoreversible photocyclization of a pyrazolotriazole to a triazasemibullvalene: a novel electrocyclic reaction†
Photochemical & Photobiological Sciences Pub Date: 2002-01-02 DOI: 10.1039/B106231J
Abstract
The photochemistry of the pyrazolo[1,2-a]benzotriazole 1b and its dimethyl derivative 1c was studied in argon matrices at 12 K and in solution at 190 K. On irradiation at 365 nm, 1b and 1c undergo ring closure to yield the triazasemibullvalenes 2b and 2c, respectively, which were identified unambiguously by
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Journal Name：Photochemical & Photobiological Sciences
Research Products
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CAS no.: 143317-90-2
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CAS no.: 16514-83-3
